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Compound of Interest

Compound Name: LY2794193

Cat. No.: B15618070 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
LY2794193 is a potent and highly selective agonist for the metabotropic glutamate receptor 3

(mGlu3).[1] The mGlu3 receptor, a member of the G-protein coupled receptor (GPCR) family, is

predominantly coupled to Gαi/o proteins.[2][3] Activation of these receptors typically leads to

the inhibition of adenylyl cyclase, reducing intracellular cyclic adenosine monophosphate

(cAMP) levels.[4][5] However, the signaling cascades initiated by mGlu3 receptor activation can

also modulate intracellular calcium ([Ca2+]i) levels, making calcium imaging a valuable tool to

study its function.[1]

These application notes provide detailed protocols for utilizing LY2794193 in calcium imaging

experiments to characterize mGlu3 receptor activity in vitro.

Data Presentation
Table 1: In Vitro Pharmacology of LY2794193
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Parameter Value
Cell Type/Assay
Condition

Reference

hmGlu3 Ki 0.927 nM
Radioligand binding

assay
[1]

hmGlu3 EC50 0.47 nM Functional assay [1]

hmGlu2 Ki 412 nM
Radioligand binding

assay
[1]

hmGlu2 EC50 47.5 nM Functional assay [1]

EC50 (Inhibition of

spontaneous Ca2+

oscillations)

43.6 nM
Cultured rat cortical

neurons
[1]

High-affinity EC50

(Inhibition of Ca2+

transients)

0.44 nM (48% of total

response)

Rat cortical neuron

Ca2+ oscillation assay
[1]

Low-affinity EC50

(Inhibition of Ca2+

transients)

43.6 nM (52% of total

response)

Rat cortical neuron

Ca2+ oscillation assay
[1]

Emax (Inhibition of

spontaneous Ca2+

transients)

66%
Rat cortical neuron

Ca2+ oscillation assay
[1]

Signaling Pathway
Activation of the Gαi/o-coupled mGlu3 receptor by LY2794193 primarily inhibits adenylyl

cyclase, leading to a decrease in cAMP production. This can indirectly affect calcium signaling

by modulating the activity of cAMP-dependent protein kinases (PKA), which can phosphorylate

various ion channels and calcium handling proteins. Additionally, the βγ subunits of the

activated G-protein can directly modulate the activity of ion channels, including voltage-gated

calcium channels, potentially leading to a decrease in calcium influx. In some cellular contexts,

mGlu3 receptor activation has been shown to inhibit spontaneous calcium oscillations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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